Cas no 2228900-79-4 (3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol)

3-(1H-1,2,3,4-Tetrazol-5-yl)methylpyrrolidin-3-ol is a heterocyclic compound featuring both a pyrrolidine and a tetrazole moiety, offering unique reactivity and structural versatility. The presence of the tetrazole ring enhances its potential as a bioisostere for carboxylic acids, making it valuable in medicinal chemistry for improving metabolic stability and binding affinity. The hydroxyl group at the 3-position of the pyrrolidine ring provides a handle for further functionalization, while the tetrazole contributes to hydrogen bonding interactions. This compound is particularly useful in the design of pharmaceuticals, agrochemicals, and coordination chemistry due to its balanced lipophilicity and polarity. Its synthetic flexibility allows for tailored modifications to meet specific research or industrial needs.
3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol structure
2228900-79-4 structure
Product Name:3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol
CAS No:2228900-79-4
MF:C6H11N5O
MW:169.184439897537
CID:6599553
PubChem ID:165648672
Update Time:2025-10-19

3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol
    • 3-[(1H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidin-3-ol
    • 2228900-79-4
    • EN300-1816899
    • Inchi: 1S/C6H11N5O/c12-6(1-2-7-4-6)3-5-8-10-11-9-5/h7,12H,1-4H2,(H,8,9,10,11)
    • InChI Key: DQLCDPVWIFTIJN-UHFFFAOYSA-N
    • SMILES: OC1(CC2N=NNN=2)CNCC1

Computed Properties

  • Exact Mass: 169.09635999g/mol
  • Monoisotopic Mass: 169.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 86.7Ų

3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol Pricemore >>

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3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol Related Literature

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol

Exploring the Potential of 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2228900-79-4) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2228900-79-4) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrazole and pyrrolidine moieties, offers a versatile scaffold for drug discovery. Researchers are increasingly focusing on its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine and personalized therapeutics.

The structural features of 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol make it particularly valuable in the design of bioactive small molecules. The tetrazole ring, known for its metabolic stability and hydrogen-bonding capabilities, enhances the compound's pharmacokinetic properties. Meanwhile, the hydroxyl group on the pyrrolidine ring provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). These attributes are critical in addressing contemporary challenges such as drug resistance and the need for novel antimicrobial agents.

Recent studies highlight the role of CAS No. 2228900-79-4 in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) has sparked interest in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the compound's modular synthesis aligns with the growing demand for green chemistry approaches, reducing waste and improving efficiency—a key concern in sustainable pharmaceutical manufacturing.

From a commercial perspective, 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol is gaining traction in contract research organizations (CROs) and academic labs. Its compatibility with click chemistry techniques facilitates rapid prototyping of drug candidates, addressing the industry's push for faster time-to-market strategies. Furthermore, its relevance to proteolysis-targeting chimeras (PROTACs) underscores its potential in next-generation targeted protein degradation therapies.

As the scientific community continues to explore CAS No. 2228900-79-4, questions arise about its structure-activity relationships (SAR) and toxicity profiles. Computational tools like molecular docking and AI-driven drug design are being employed to optimize its efficacy while minimizing off-target effects. This synergy between computational chemistry and experimental validation exemplifies the compound's role in bridging traditional pharmacology with cutting-edge technology.

In conclusion, 3-(1H-1,2,3,4-tetrazol-5-yl)methylpyrrolidin-3-ol represents a compelling case study in modern drug discovery. Its multifaceted applications—from CNS therapeutics to sustainable synthesis—position it at the intersection of innovation and practicality. As research progresses, this compound may well become a cornerstone in developing treatments for some of today's most pressing healthcare challenges.

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